7-Benzyl-4-(morpholin-4-yl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine

• CAS No.: 441064-74-0
• Molecular Formula: C18H22N4O
• Molecular Weight: 310.4 g/mol
• IUPAC Name: 4-(7-benzyl-6,8-dihydro-5H-pyrido[3,4-d]pyrimidin-4-yl)morpholine
• InChI: InChI=1S/C18H22N4O/c1-2-4-15(5-3-1)12-21-7-6-16-17(13-21)19-14-20-18(16)22-8-10-23-11-9-22/h1-5,14H,6-13H2
• InChI Key: OJNCSMJSOIQRSJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1C(=NC=N2)N3CCOCC3)CC4=CC=CC=C4

Description

7-Benzyl-4-(morpholin-4-yl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine is a useful research compound. Its molecular formula is C18H22N4O and its molecular weight is 310.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 7-benzyl-4-chloro-5,6,7,8-tetrahydro-pyrido[3,4-d]pyrimidine 4a (0.46 g, 1.77 mmol) in isopropanol (20 mL) was added morpholine (0.38 g, 4.42 mmol), and the reaction mixture was heated to reflux for 18 h. The solvent was removed in vacuo, and the residue was suspended in a saturated solution of NaHCO3, and the product was extracted with dichloromethane. The combined organic extracts were dried over MgSO4 and concentrated in vacuo to provide a residue, which was purified by chromatography to give 0.55 g of 7-benzyl-4-morpholin-4-yl-5,6,7,8-tetrahydro-pyrido[3,4-d]pyrimidine 5a as a pale yellow liquid.